Cas no 1806887-73-9 (4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile)

• Product Name: 4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile
• CAS No: 1806887-73-9
• MF: C₈H₆F₂IN₃
• MW: 309.054620265961
• CID: 4854493
• Update Time: 2025-06-11

4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H6F2IN3/c9-8(10)6-5(1-2-12)14-3-4(11)7(6)13/h3,8H,1H2,(H2,13,14)
• InChI Key： GJQPJEUGKAYKOC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC#N)C(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile

4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile (CAS No. 1806887-73-9): A Comprehensive Overview

4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile (CAS No. 1806887-73-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile is noteworthy for its incorporation of an amino group, a difluoromethyl moiety, and an iodine atom. These functional groups contribute to the compound's distinct chemical and biological properties. The amino group can participate in hydrogen bonding and other intermolecular interactions, while the difluoromethyl group enhances lipophilicity and metabolic stability. The iodine atom, on the other hand, can influence the compound's reactivity and binding affinity to specific targets.

The synthesis of 4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile has been reported in several studies. One common approach involves the sequential addition of functional groups to a pyridine core. For instance, a typical synthetic route might start with the preparation of a 5-iodopyridine derivative, followed by the introduction of the difluoromethyl group and the amino group through selective reactions. These synthetic methods are crucial for optimizing yield and purity, which are essential for further biological evaluation.

In terms of biological activity, 4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. Additionally, this compound has shown antiviral properties against certain viral strains, making it a candidate for further investigation in antiviral drug development.

The pharmacological profile of 4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile is also an area of active research. Preclinical studies have evaluated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into the compound's behavior in biological systems and have helped identify potential challenges and opportunities for optimization.

One of the key challenges in developing 4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile as a therapeutic agent is improving its solubility and bioavailability. Researchers have explored various strategies to address these issues, such as prodrug design and formulation optimization. These efforts aim to enhance the compound's therapeutic efficacy while minimizing adverse effects.

Clinical trials are another critical aspect of evaluating the potential of 4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile. While early-stage clinical trials are still ongoing, preliminary results have been encouraging. These trials are designed to assess the safety and tolerability of the compound in human subjects and to gather initial data on its efficacy against specific diseases.

In conclusion, 4-Amino-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile (CAS No. 1806887-73-9) is a promising compound with a unique chemical structure that offers potential for various therapeutic applications. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for its development as a novel therapeutic agent. As more data becomes available from preclinical studies and clinical trials, the full potential of this compound will become clearer.